Cas no 1805087-60-8 (6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride)

• Product Name: 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride
• CAS No: 1805087-60-8
• MF: C₈H₂ClF₅N₂O₄
• MW: 320.557498455048
• CID: 4842553
• Update Time: 2025-05-22

6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride

• Inchi： 1S/C8H2ClF5N2O4/c9-6(17)4-5(20-8(12,13)14)3(16(18)19)1-2(15-4)7(10)11/h1,7H
• InChI Key： KVQCAPQPBSLQMT-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(=CC(C(F)F)=N1)[N+](=O)[O-])OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 3.4
• Topological Polar Surface Area: 85

Additional information on 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride

6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1805087-60-8): A Versatile Fluorinated Pyridine Derivative

6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1805087-60-8) is a highly specialized fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted trifluoromethoxypyridines, which are known for their unique electronic properties and biological activity. The presence of multiple fluorine atoms and a reactive carbonyl chloride group makes this molecule particularly valuable for synthetic applications.

The molecular structure of 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride features three distinct functional groups that contribute to its reactivity: the difluoromethyl group at position 6, the nitro group at position 4, and the trifluoromethoxy group at position 3. These groups, combined with the carbonyl chloride at position 2, create a versatile building block for the synthesis of more complex molecules. Recent studies have shown that similar fluorinated pyridine derivatives exhibit improved metabolic stability and membrane permeability compared to their non-fluorinated counterparts.

In pharmaceutical research, compounds like 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride are increasingly important due to the growing demand for fluorine-containing drugs. Approximately 20-25% of all FDA-approved drugs now contain at least one fluorine atom, as fluorination often enhances bioavailability and target specificity. This particular derivative serves as a key intermediate in the synthesis of potential kinase inhibitors and antimicrobial agents, addressing current challenges in drug-resistant infections and cancer therapy.

The agrochemical industry has also shown interest in 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride as a precursor for novel crop protection agents. Fluorinated pyridine compounds have demonstrated superior pest control efficacy with reduced environmental persistence compared to traditional pesticides. Researchers are particularly excited about its potential in developing next-generation fungicides that combat resistant strains while meeting increasingly stringent environmental regulations.

From a synthetic chemistry perspective, the carbonyl chloride functionality in 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride offers numerous possibilities for further derivatization. It can readily undergo nucleophilic substitution reactions with amines to form amides, or with alcohols to form esters. This reactivity makes it valuable for parallel synthesis approaches in drug discovery, where rapid generation of compound libraries is essential. Recent publications have highlighted its use in click chemistry applications and bioconjugation strategies.

The global market for fluorinated pyridine derivatives like 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride is experiencing steady growth, driven by increasing R&D investments in both pharmaceutical and agrochemical sectors. Market analysts project a compound annual growth rate (CAGR) of 6-8% for similar specialty chemicals through 2028. This growth reflects the broader trend toward fluorine-containing fine chemicals in multiple industries.

Quality control of 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Storage recommendations generally include protection from moisture at controlled temperatures, as the carbonyl chloride group is sensitive to hydrolysis.

Environmental considerations for 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride focus on its potential persistence and biodegradation pathways. While fluorinated compounds can sometimes present environmental challenges, the specific substitution pattern in this molecule appears to offer favorable degradation characteristics. Ongoing research aims to better understand its ecotoxicological profile and develop greener synthetic routes.

Future applications of 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride may extend beyond pharmaceuticals and agrochemicals. Materials science researchers are exploring its potential as a building block for fluorinated polymers with unique electronic properties. Additionally, its structural features make it interesting for development of molecular probes in biochemical research and diagnostic applications.

For researchers working with 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride, proper handling procedures are essential despite its non-classified status. Standard laboratory precautions for reactive compounds should be followed, including the use of appropriate personal protective equipment. The compound's stability under various conditions continues to be an active area of investigation, with recent studies focusing on optimizing storage conditions and shelf life.

The synthesis of 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride typically involves multi-step processes starting from commercially available pyridine precursors. Recent advances in flow chemistry have shown promise for improving the yield and scalability of such syntheses. Green chemistry principles are being increasingly applied to reduce solvent use and energy consumption in its production.

Patent literature reveals growing intellectual property activity surrounding 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride and related compounds. Pharmaceutical companies are particularly active in this space, filing patents covering novel synthetic methods and downstream applications. This intellectual property landscape reflects the compound's potential value in drug development pipelines.

Analytical challenges associated with 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride include its characterization in complex mixtures and detection at trace levels. Advanced chromatographic techniques coupled with mass spectrometry have proven most effective for these purposes. Method development continues to be an important area of research to support quality control and metabolic studies.

In conclusion, 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1805087-60-8) represents an important fluorinated building block with diverse applications in medicinal chemistry and beyond. Its unique combination of substituents offers multiple handles for further chemical modification, making it valuable for both discovery research and process chemistry. As the demand for fluorine-containing specialty chemicals continues to grow, this compound is likely to maintain its relevance in scientific research and industrial applications.